Cas no 7239-69-2 (1,2,5,6-tetrathiocane)

• Product Name: 1,2,5,6-tetrathiocane
• CAS No: 7239-69-2
• MF: C₄H₈S₄
• MW: 184.366315841675
• CID: 1759327
• PubChem ID: 603488
• Update Time: 2025-04-21

1,2,5,6-tetrathiocane Chemical and Physical Properties

Names and Identifiers

• 1,2,5,6-tetrathiocane
• DTXSID30345294
• SCHEMBL25228430
• 1,2,5,6-Tetrathiacyclooctane
• 7239-69-2
• AKINNVDGHCPCAP-UHFFFAOYSA-N
• 1,2,5,6-Tetrathiocyclooctane

• Inchi： 1S/C4H8S4/c1-2-6-8-4-3-7-5-1/h1-4H2
• InChI Key： AKINNVDGHCPCAP-UHFFFAOYSA-N
• SMILES： S1CCSSCCS1

Computed Properties

• Exact Mass: 183.95104
• Monoisotopic Mass: 183.951
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 40
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.318
• Boiling Point: 299.4°C at 760 mmHg
• Flash Point: 146.1°C
• PSA: 0